Cas no 866843-06-3 (3-(benzenesulfonyl)-4-(piperidin-1-yl)quinoline)

• Product Name: 3-(benzenesulfonyl)-4-(piperidin-1-yl)quinoline
• CAS No: 866843-06-3
• MF: C₂₀H₂₀N₂O₂S
• MW: 352.450003623962
• CID: 6020055
• PubChem ID: 5640190
• Update Time: 2025-05-23

3-(benzenesulfonyl)-4-(piperidin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-4-(piperidin-1-yl)quinoline
• Quinoline, 3-(phenylsulfonyl)-4-(1-piperidinyl)-
• 866843-06-3
• F1605-0830
• AKOS032464606
• SCHEMBL3833745
• BDBM50267250
• 3-(benzenesulfonyl)-4-piperidin-1-ylquinoline
• CHEMBL4087460
• 3-(PHENYLSULFONYL)-4-PIPERIDINOQUINOLINE
• 4-(piperidin-1-yl)-3-(phenylsulfonyl)quinoline

• Inchi： 1S/C20H20N2O2S/c23-25(24,16-9-3-1-4-10-16)19-15-21-18-12-6-5-11-17(18)20(19)22-13-7-2-8-14-22/h1,3-6,9-12,15H,2,7-8,13-14H2
• InChI Key： HOQPYNBRMATVAD-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(N2CCCCC2)=C(S(C2=CC=CC=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 352.12454906g/mol
• Monoisotopic Mass: 352.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Boiling Point: 576.2±35.0 °C(Predicted)
• pka: 7.06±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 3-(benzenesulfonyl)-4-(piperidin-1-yl)quinoline

Introduction to 3-(benzenesulfonyl)-4-(piperidin-1-yl)quinoline (CAS No. 866843-06-3)

3-(benzenesulfonyl)-4-(piperidin-1-yl)quinoline, identified by the CAS number 866843-06-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline scaffold, a heterocyclic aromatic molecule known for its broad spectrum of biological activities. The presence of a benzenesulfonyl group at the 3-position and a piperidin-1-yl moiety at the 4-position introduces unique pharmacophoric features, making it a promising candidate for further exploration in drug discovery.

The quinoline core is structurally reminiscent of several well-known bioactive molecules, including antimalarials and anticancer agents. The introduction of the benzenesulfonyl group enhances the electron-withdrawing properties of the quinoline ring, potentially modulating its interactions with biological targets. Meanwhile, the piperidin-1-yl substituent contributes to the compound's solubility and bioavailability, which are critical factors in drug development. This dual functionality positions 3-(benzenesulfonyl)-4-(piperidin-1-yl)quinoline as an intriguing candidate for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological receptors. Studies suggest that the benzenesulfonyl group can engage in hydrogen bonding and π-stacking interactions, while the piperidin-1-yl moiety can interact with hydrophobic pockets in target proteins. These insights have guided the optimization of analogs with enhanced binding affinities and selectivity.

In vitro studies have demonstrated that 3-(benzenesulfonyl)-4-(piperidin-1-yl)quinoline exhibits promising activity against various disease-related targets. For instance, research indicates that this compound may interfere with kinases involved in cancer progression, as well as enzymes implicated in inflammatory responses. The ability to modulate these pathways makes it a valuable scaffold for developing small-molecule inhibitors. Furthermore, its potential to cross the blood-brain barrier has sparked interest in its applications for neurodegenerative diseases.

The synthesis of 3-(benzenesulfonyl)-4-(piperidin-1-yl)quinoline involves multi-step organic transformations, including sulfonylation, nucleophilic substitution, and cyclization reactions. The precise control of reaction conditions is crucial to achieving high yields and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive pharmacological evaluations.

One of the most compelling aspects of this compound is its versatility in drug design. By modifying substituents at different positions on the quinoline ring, researchers can fine-tune its pharmacological profile. For example, replacing the benzenesulfonyl group with other sulfonamide derivatives or altering the piperidine ring can lead to compounds with distinct biological activities. This flexibility underscores the importance of 3-(benzenesulfonyl)-4-(piperidin-1-yl)quinoline as a building block for novel therapeutics.

Current research is also exploring the potential of this compound in combination therapies. The synergistic effects of combining multiple drugs can often lead to improved therapeutic outcomes. Preliminary studies suggest that when paired with other agents targeting different pathways, 3-(benzenesulfonyl)-4-(piperidin-1-yl)quinoline may enhance efficacy while minimizing side effects. This approach aligns with modern trends in precision medicine, where personalized treatment strategies are tailored to individual patient needs.

The development of novel drug candidates is not without challenges. Ensuring safety and efficacy through rigorous preclinical testing is paramount before human trials can commence. However, the preliminary data on 3-(benzenesulfonyl)-4-(piperidin-1-yl)quinoline are encouraging, prompting further investigation into its potential as a therapeutic agent.

The future of pharmaceutical research will likely see increased utilization of computational tools to accelerate drug discovery processes. By integrating machine learning algorithms with experimental data, researchers can predict the biological activity of compounds like 3-(benzenesulfonyl)-4-(piperidin-1-yl)quinoline more efficiently. This interdisciplinary approach holds promise for identifying new leads and optimizing existing ones.

In conclusion, 3-(benzenesulfonyl)-4-(piperidin-1-yl)quinoline (CAS No. 866843-06-3) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in addressing unmet medical needs.